6-(2-chlorophenyl)-2-((3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)methyl)pyridazin-3(2H)-one

• IUPAC Name: 6-(2-chlorophenyl)-2-[[3-(4-methylsulfanylphenyl)-1,2,4-oxadiazol-5-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C20H15ClN4O2S/c1-28-14-8-6-13(7-9-14)20-22-18(27-24-20)12-25-19(26)11-10-17(23-25)15-4-2-3-5-16(15)21/h2-11H,12H2,1H3
• InChI Key: CBFDBBRFDWSPLU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2=NOC(=N2)CN3C(=O)C=CC(=N3)C4=CC=CC=C4Cl
• Molecular Formula: C20H15ClN4O2S
• Molecular Weight: 410.9 g/mol

Description

6-(2-chlorophenyl)-2-((3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)methyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C20H15ClN4O2S and its molecular weight is 410.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The compound of interest, due to its complex structure involving a pyridazinone core, is related to various synthetic pathways and biological activities explored in heterocyclic chemistry research. Studies have shown that pyridazinone derivatives and similar heterocyclic compounds possess significant biological activities, including antimicrobial, anticonvulsant, muscle relaxant, anticancer, and antimicrobial properties.

• Antimicrobial Activity : Research indicates that pyridazinone derivatives exhibit notable antimicrobial activities against various bacteria and fungi strains. For example, derivatives synthesized from furanones and pyridazinones have been evaluated for their antimicrobial efficacy, demonstrating potential in addressing microbial resistance (Abou-Elmagd, El-ziaty, & Abdalha, 2015; El-Mariah, Hosny, & Deeb, 2006).

• Anticonvulsant and Muscle Relaxant Activities : Some pyridazinone derivatives have been synthesized and evaluated for their anticonvulsant and muscle relaxant activities, showing promising results compared to standard drugs in various models (Sharma, Verma, Sharma, & Prajapati, 2013).

• Anticancer and Antimicrobial Agents : New heterocyclic compounds incorporating oxazole, pyrazoline, and pyridine have been synthesized, showing anticancer activity against a 60 cancer cell line panel at the National Cancer Institute (NCI, USA). These compounds also demonstrated in vitro antibacterial and antifungal activities, suggesting their potential use in overcoming microbial drug resistance (Katariya, Vennapu, & Shah, 2021).

• Insecticidal Activity : The synthesis of 1,3,4-oxadiazoles derived from 2-chloropyridine-5-acetic acid showed potential insecticidal activity, highlighting the versatility of pyridazinone derivatives in developing agricultural chemicals (Holla, Prasanna, Poojary, Rao, Shridhara, & Bhat, 2004).